Cas no 6183-68-2 (Quinine bisulfate heptahydrate)

Quinine bisulfate heptahydrate Properties

Names and Identifiers

• Quinine bisulfate heptahydrate
• Quinine hydrogen sulfate heptahydrate
• (R)-(6-methoxy-4-quinolyl)-[(2S,5R)-5-vinylquinuclidin-2-yl]methanol
• (R)-[(5R,7S)-5-ethenyl-1-azabicyclo[2.2.2]octan-7-yl]-(6-methoxyquinolin-4-yl)methanol
• Chinin,Hydrogensulfat-Octahydrat
• Chinin,Sulfat-Octahydrat
• for 1 kilo
• quinine,hydrogen sulfat octahydrate
• quinine,sulfate(1:1)(salt),heptahydrate
• Quinine sulfate heptahydrate
• QUININE BISULFATE [WHO-IP]
• (1R)-(6-Methoxyquinolin-4-yl)((2S,4S,5R)-5-vinylquinuclidin-2-yl)methanol sulfate heptahydrate
• QUININI BISULFAS [WHO-IP LATIN]
• MMZACAMEMISONC-RYXXBYBMSA-N
• CINCHONAN-9-OL, 6'-METHOXY-, (8.ALPHA.,9R)-, SULPHATE (1:1) (SALT), HEPTAHYDRATE
• QUININE SULFATE (1:1) (SALT), HEPTAHYDRATE [WHO-IP]
• QUININE BISULFATE HEPTAHYDRATE [MI]
• Quinine bisulphate heptahydrate
• QUININE BISULFATE [MART.]
• (R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;sulfuric acid;heptahydrate
• Q27279201
• Cinchonan-9-ol, 6'-methoxy-, (8.alpha.,9R)-, sulfate (1:1) (salt), heptahydrate
• Quinine, sulfate (1:1) (salt), heptahydrate
• QUININE BISULFATE HEPTAHYDRATE [WHO-DD]
• CINCHONAN-9-OL, 6'-METHOXY-, (8.ALPHA.,9R)-, SULFATE, HYDRATE (1:1:7)
• 6183-68-2
• Biquinate
• Cinchonan-9-ol, 6'-methoxy-, (8-alpha,9R)-, sulfate (1:1) (salt), heptahydrate
• (1R)-(6-Methoxyquinolin-4-yl)((2S,4S,5R)-5-vinylquinuclidin-2-yl)methanolsulfateheptahydrate
• AS-76461
• UNII-GNS01V2R3N
• GNS01V2R3N
• +Expand

• MDL： MFCD01685809
• InChIKey： MMZACAMEMISONC-AXFKBYOFSA-N
• Inchi： InChI=1S/C20H24N2O2.H2O4S.7H2O/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4;;;;;;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4);7*1H2/t13-,14+,19+,20-;;;;;;;;/m1......../s1
• SMILES： C=C[C@@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OC)O.OS(=O)(=O)O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 548.22500
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 4
• Monoisotopic Mass: 548.22511051g/mol
• Heavy Atom Count: 36
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 202

Experimental Properties

• LogP: 3.08900
• PSA: 193.18000
• Merck: 14,8061
• Color/Form: White crystalline powder
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Quinine bisulfate heptahydrate Security Information

• RTECS：VA8470000
• Safety Instruction： 26-36/37/39-36
• Dangerous goods sign： Xi
• Storage Condition：(BD434219)
• Risk Phrases： 20/21/22-36/37/38
• TSCA：Yes

Quinine bisulfate heptahydrate Customs Data

• HS CODE：29392000